molecular formula C14H17IO4 B8500409 (2-Iodobenzyl)malonic acid diethyl ester CAS No. 111373-31-0

(2-Iodobenzyl)malonic acid diethyl ester

Cat. No. B8500409
CAS RN: 111373-31-0
M. Wt: 376.19 g/mol
InChI Key: RVUBNVZTBJYNOA-UHFFFAOYSA-N
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Description

(2-Iodobenzyl)malonic acid diethyl ester is a useful research compound. Its molecular formula is C14H17IO4 and its molecular weight is 376.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2-Iodobenzyl)malonic acid diethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2-Iodobenzyl)malonic acid diethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

111373-31-0

Product Name

(2-Iodobenzyl)malonic acid diethyl ester

Molecular Formula

C14H17IO4

Molecular Weight

376.19 g/mol

IUPAC Name

diethyl 2-[(2-iodophenyl)methyl]propanedioate

InChI

InChI=1S/C14H17IO4/c1-3-18-13(16)11(14(17)19-4-2)9-10-7-5-6-8-12(10)15/h5-8,11H,3-4,9H2,1-2H3

InChI Key

RVUBNVZTBJYNOA-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(CC1=CC=CC=C1I)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

Sodium (0.19 g, 8.2 mmol) was dissolved in absolute ethanol (12 mL). The solution was cooled on an ice bath. Malonic acid diethyl ester (1.3 g, 8.1 mmol) was added. A solution of 1-chloromethyl-2-iodo-benzene (2.0 g, 7.9 mmol) in absolute ethanol (6 mL) cooled on an ice bath was added to the malonic acid diethyl ester solution. The solution, which deposited sodium chloride, was let stand at 0° C. for 4 h and at room temperature overnight. The solution was neutralised with HCl (4N). The solvent was removed in vacuo and the residue was dissolved in dichloromethane (25 mL). Water (15 mL) was added and the phases were separated. The aqueous phase was reextracted with dichloromethane (10 mL). The combined organic fractions were dried (Na2SO4), filtered and evaporated. Yield: 2.86 g, 92%.
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